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Compound Focus: ALDH3A1-IN-3

CAS No.: 315239-63-5

Cat. No.: S522833

ALDH3A1l at a Glance

Aspect Description

Primary Oxidizes various aldehydes to corresponding carboxylic acids; involved in

Function detoxification [1] [2].

Key Promotes resistance to UV and oxidative damage in the cornea; protects cells from
Protective apoptosis and DNA damage [1] [3].

Roles

Role in Functions as a biomarker in various cancers. Its expression is linked to poor

Cancer prognosis, drug resistance, and reprogramming of cellular energy metabolism (e.g., in

non-small-cell lung cancer) [4] [5].

| Therapeutic Targeting Context | Activation: Small molecule Alda-89 can be used to "recruit” ALDH3A1
to metabolize acetaldehyde, a strategy for alcohol intolerance [6]. Inhibition: The natural compound -

elemene has been identified to downregulate ALDH3A1, inhibiting cancer proliferation [5]. |

Research Context and Alternative Strategies
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While data on "ALDH3A1-IN-3" is unavailable, the research on ALDH3A1 as a target is active. The

strategies below illustrate the current landscape, which may provide useful context for your work.

(ALDH3A1 as a Therapeutic TargeD

\
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\
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to inhibit cancer growth lung cancer therapy
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Given the absence of specific data on ALDH3A1-IN-3, the following approaches may help you locate the

information you need:

¢ Refine Your Search: You may want to search for the compound using its specific chemical name or
identifier (if known) in specialized databases like PubChem or ChEMBL.

e Explore Broader Context: Research on ALDH3AL1 inhibitors is an active field, particularly in
oncology. Reviewing recent scientific literature on "ALDH3AL1 inhibition" may reveal new studies and
compounds.

e Check Patent Filings: Preliminary research on novel compounds is often disclosed in patent
applications before it appears in journal articles.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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